sec-Hexyl Alcohol Phthalate
sec-Hexyl Alcohol Phthalate
Brand Name:
Vulcanchem
CAS No.:
856637-76-8
VCID:
VC0047106
InChI:
InChI=1S/C14H18O4/c1-3-4-7-10(2)18-14(17)12-9-6-5-8-11(12)13(15)16/h5-6,8-10H,3-4,7H2,1-2H3,(H,15,16)
SMILES:
CCCCC(C)OC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C14H18O4
Molecular Weight:
250.29 g/mol
sec-Hexyl Alcohol Phthalate
CAS No.: 856637-76-8
Reference Standards
VCID: VC0047106
Molecular Formula: C14H18O4
Molecular Weight: 250.29 g/mol
| CAS No. | 856637-76-8 |
|---|---|
| Product Name | sec-Hexyl Alcohol Phthalate |
| Molecular Formula | C14H18O4 |
| Molecular Weight | 250.29 g/mol |
| IUPAC Name | 2-hexan-2-yloxycarbonylbenzoic acid |
| Standard InChI | InChI=1S/C14H18O4/c1-3-4-7-10(2)18-14(17)12-9-6-5-8-11(12)13(15)16/h5-6,8-10H,3-4,7H2,1-2H3,(H,15,16) |
| Standard InChIKey | CFHLWYSOOMXQBY-UHFFFAOYSA-N |
| SMILES | CCCCC(C)OC(=O)C1=CC=CC=C1C(=O)O |
| Canonical SMILES | CCCCC(C)OC(=O)C1=CC=CC=C1C(=O)O |
| Synonyms | 1,2-Benzenedicarboxylic Acid 1-(1-Methylpentyl) Ester; |
| PubChem Compound | 591107 |
| Last Modified | Nov 11 2021 |
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